Cas no 21749-90-6 (methyl bis(4-ethoxyphenyl)acetate)

methyl bis(4-ethoxyphenyl)acetate structure
21749-90-6 structure
Product Name:methyl bis(4-ethoxyphenyl)acetate
CAS No:21749-90-6
MF:C19H22O4
MW:314.375586032867
CID:1409068
PubChem ID:179372
Update Time:2025-04-20

methyl bis(4-ethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl bis(4-ethoxyphenyl)acetate
    • methyl 2,2-bis(4-ethoxyphenyl)acetate
    • DTXSID10176144
    • Benzeneacetic acid, 4-ethoxy-alpha-(4-ethoxyphenyl)-, methyl ester
    • 21749-90-6
    • Inchi: 1S/C19H22O4/c1-4-22-16-10-6-14(7-11-16)18(19(20)21-3)15-8-12-17(13-9-15)23-5-2/h6-13,18H,4-5H2,1-3H3
    • InChI Key: GGNFRRXBHCNQNO-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C1C=CC(=CC=1)OCC)C1C=CC(=CC=1)OCC)=O

Computed Properties

  • Exact Mass: 314.15186
  • Monoisotopic Mass: 314.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.095
  • Boiling Point: 433.1°C at 760 mmHg
  • Flash Point: 188.9°C
  • Refractive Index: 1.533
  • PSA: 44.76
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.